![molecular formula C10H13F3N4O B3039278 2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanehydrazide CAS No. 1005650-83-8](/img/structure/B3039278.png)
2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanehydrazide
Overview
Description
Molecular Structure Analysis
The molecular formula of “2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanehydrazide” is C10H13F3N4O . It has a molecular weight of 262.23 . The InChI code for this compound is 1S/C7H7F3N2/c8-7(9,10)6-3-5(11-12-6)4-1-2-4/h3-4H,1-2H2,(H,11,12) .Physical And Chemical Properties Analysis
The compound “this compound” is a solid at room temperature . It should be stored in a sealed container in a dry environment at a temperature between 2-8°C .Scientific Research Applications
Synthesis and Chemical Properties
Regioselective Synthesis : A study by Bonacorso et al. (2011) details the regioselective synthesis of succinyl-spaced pyrazoles, a category to which the compound belongs. This research provides insights into the synthesis methodologies applicable to similar compounds (Bonacorso et al., 2011).
pKa Determination : Jones et al. (1996) investigated the synthesis of trifluoromethylazoles, including compounds structurally similar to the one , and determined their pKa values using 19F NMR spectroscopy. This study is crucial for understanding the acidic and basic nature of such compounds (Jones et al., 1996).
Synthesis of Symmetrical and Non-Symmetrical Compounds : Bonacorso et al. (2010) describe the synthesis of symmetrical and non-symmetrical succinyl-bis pyrazoles. Their methodology could be relevant for synthesizing variants of the compound in focus (Bonacorso et al., 2010).
Biological and Pharmacological Applications
Anti-tumor Activities : Mohareb et al. (2012) researched pyrazole derivatives, including compounds structurally related to the one , and found significant anti-tumor activities against various human tumor cell lines. This indicates potential pharmacological applications for these compounds (Mohareb et al., 2012).
Antioxidant and Antimicrobial Activities : A study by Bonacorso et al. (2015) explored the synthesis of novel pyrazole compounds and evaluated their antioxidant and antimicrobial properties. This research suggests potential uses of these compounds in medical applications (Bonacorso et al., 2015).
COX-2 Inhibitors : Penning et al. (1997) synthesized a series of sulfonamide-containing 1,5-diarylpyrazole derivatives, one of which is structurally similar to the compound . They evaluated their ability to inhibit cyclooxygenase-2 (COX-2), which is significant in developing new pharmaceuticals (Penning et al., 1997).
Safety and Hazards
The compound “2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanehydrazide” is associated with several hazard statements: H302-H315-H319-H335 . This means it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
2-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]propanehydrazide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13F3N4O/c1-5(9(18)15-14)17-7(6-2-3-6)4-8(16-17)10(11,12)13/h4-6H,2-3,14H2,1H3,(H,15,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIJWRIMVAZWMRZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NN)N1C(=CC(=N1)C(F)(F)F)C2CC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13F3N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.